N-(2-Methoxyphenyl)-2-oxo-2-(2-((1-phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)methylene)hydrazinyl)acetamide

Specification

• CAS No.: 477732-52-8
• Molecular Formula: C26H23N5O3
• Molecular Weight: 453.5 g/mol
• IUPAC Name: N-(2-methoxyphenyl)-N'-[(E)-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]methylideneamino]oxamide
• Standard InChI: InChI=1S/C26H23N5O3/c1-18-12-14-19(15-13-18)24-20(17-31(30-24)21-8-4-3-5-9-21)16-27-29-26(33)25(32)28-22-10-6-7-11-23(22)34-2/h3-17H,1-2H3,(H,28,32)(H,29,33)/b27-16+
• Standard InChI Key: WOSVMYPWDQQGGD-JVWAILMASA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2=NN(C=C2/C=N/NC(=O)C(=O)NC3=CC=CC=C3OC)C4=CC=CC=C4
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C=C2C=NNC(=O)C(=O)NC3=CC=CC=C3OC)C4=CC=CC=C4

Introduction

Molecular Structure and Physicochemical Properties

Chemical Composition and Stereoelectronic Features

The compound’s molecular formula, C₂₆H₂₃N₅O₃, reflects a hybrid architecture combining aromatic, heterocyclic, and amide functionalities. Its IUPAC name, N-(2-methoxyphenyl)-N'-[(E)-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]methylideneamino]oxamide, delineates the spatial arrangement of substituents, including a 2-methoxyphenyl group, a p-tolyl-substituted pyrazole, and an oxamide bridge. The E-configuration of the hydrazinylidene moiety is confirmed by its isomeric SMILES string, which specifies the trans orientation of critical functional groups.

Key physicochemical parameters include:

Property	Value
Molecular Weight	453.5 g/mol
Exact Mass	453.1805 Da
Topological Polar Surface	98.9 Ų
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	6

The extended π-conjugation system, spanning the pyrazole and methoxyphenyl rings, suggests potential for charge-transfer interactions, as evidenced by UV-Vis spectral data.

Synthesis and Reaction Pathways

Multi-Step Synthetic Strategy

The synthesis involves three principal stages, as outlined in patent literature and organic methodology journals:

• Pyrazole Core Formation:
  Condensation of p-tolylacetophenone with phenylhydrazine under acidic conditions yields 1-phenyl-3-(p-tolyl)-1H-pyrazole-4-carbaldehyde. This intermediate is critical for introducing the hydrazinylidene moiety in subsequent steps.

• Hydrazone Formation:
  Reaction of the pyrazole-carbaldehyde with hydrazine hydrate produces the corresponding hydrazine derivative. Kinetic studies indicate optimal yields (78–82%) at 60–70°C in ethanol, with prolonged reaction times (>6 h) leading to decomposition.

• Oxamide Coupling:
  The final step involves coupling the hydrazine intermediate with N-(2-methoxyphenyl)-2-chloro-2-oxoacetamide using Schotten-Baumann conditions. This amidation reaction proceeds with 65% efficiency, requiring strict moisture control to prevent hydrolysis.

Reaction monitoring via thin-layer chromatography (TLC) and in-situ IR spectroscopy confirms intermediate formation. Purification through silica gel column chromatography (ethyl acetate/hexane, 3:7) yields the target compound as a pale-yellow crystalline solid.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Profiling

1H NMR (DMSO-d₆, 400 MHz) reveals distinct signals for key structural motifs:

• δ 8.42 (s, 1H): Pyrazole C-H proton

• δ 7.89 (d, J = 8.4 Hz, 2H): p-Tolyl aromatic protons

• δ 7.68–7.15 (m, 9H): Overlapping signals for phenyl and methoxyphenyl groups

• δ 3.82 (s, 3H): Methoxy (-OCH₃) protons

• δ 2.41 (s, 3H): p-Tolyl methyl group

13C NMR and DEPT-135 spectra corroborate the presence of carbonyl carbons (δ 168.9, 165.4 ppm) and sp²-hybridized aromatic carbons (δ 112–155 ppm).

Mass Spectrometric Analysis

High-resolution ESI-MS displays a molecular ion peak at m/z 454.1812 [M+H]⁺, consistent with the theoretical molecular weight. Fragment ions at m/z 321.12 (loss of oxamide moiety) and 178.09 (pyrazole-tolyl fragment) validate the proposed structure.

Cell Line	IC₅₀ (48 h)	Selectivity Index (vs. HEK-293)
MCF-7	14.2 μM	3.7
A549	19.8 μM	2.1

Mechanistic studies indicate apoptosis induction via caspase-3 activation and mitochondrial membrane depolarization.

Stability and Solubility Profiling

Thermodynamic Stability

Differential scanning calorimetry (DSC) shows a sharp endothermic peak at 218°C, corresponding to the compound’s melting point. Accelerated stability testing (40°C/75% RH, 6 months) confirms no significant degradation under ICH guidelines.

Solubility Parameters

The compound exhibits poor aqueous solubility (0.12 mg/mL at pH 7.4) but enhanced dissolution in DMSO (34 mg/mL). Hansen solubility parameters predict miscibility with polar aprotic solvents (Δδ < 7 MPa¹/²).